Yttrium(III) 2-ethylhexanoate

• IUPAC Name: 2-ethylhexanoate;yttrium(3+)
• InChI: InChI=1S/3C8H16O2.Y/c3*1-3-5-6-7(4-2)8(9)10;/h3*7H,3-6H2,1-2H3,(H,9,10);/q;;;+3/p-3
• InChI Key: AGOMHFKGCMKLDA-UHFFFAOYSA-K
• Canonical SMILES: CCCCC(CC)C(=O)[O-].CCCCC(CC)C(=O)[O-].CCCCC(CC)C(=O)[O-].[Y+3]
• Molecular Formula: C24H45O6Y
• DSSTOX Substance ID: DTXSID10575673
• Molecular Weight: 518.5 g/mol
• CAS RN: 114012-65-6

Description

Yttrium(III) 2-ethylhexanoate is a compound used for research in nanotechnology-based applications. It is a product of the Thermo Scientific Chemicals brand.

Molecular Structure Analysis

The molecular formula of Yttrium(III) 2-ethylhexanoate is C24H45O6Y. The linear formula is [CH3(CH2)3CH(C2H5)CO2]3Y. The compound has a molecular weight of 518.5 g/mol.

Physical And Chemical Properties Analysis

The physical and chemical properties of Yttrium(III) 2-ethylhexanoate include a molecular weight of 518.5 g/mol. It has 0 hydrogen bond donors, 6 hydrogen bond acceptors, and 12 rotatable bonds. The topological polar surface area is 120 Ų.

Scientific Research Applications

Nanotechnology Research

. Nanotechnology is a field of research and innovation concerned with building ‘things’ - generally, materials and devices - on the scale of atoms and molecules. A nanometer is one-billionth of a meter, and nanotechnology is typically dealing with particles and structures larger than 1 nanometer, but smaller than 100 nanometers. In these applications, Yttrium(III) 2-ethylhexanoate might be used as a precursor or a catalyst.

Safety and Hazards

Yttrium(III) 2-ethylhexanoate is classified as causing skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding contact with eyes, skin, and clothing.

Mechanism of Action

Target of Action

Yttrium(III) 2-ethylhexanoate is an organometallic compound of yttrium It’s known that organometallic compounds often interact with various biological targets, including proteins and enzymes, altering their function and leading to various downstream effects .

Mode of Action

As an organometallic compound, it may interact with its targets through coordination bonds, leading to changes in the target’s structure and function

Biochemical Pathways

Organometallic compounds can influence a variety of biochemical pathways depending on their structure and the nature of the metal ion

Pharmacokinetics

As a general rule, the pharmacokinetic properties of a compound are influenced by factors such as its chemical structure, solubility, and stability .

Result of Action

It’s known that the compound has been used for research in nanotechnology-based applications . This suggests that it may have unique properties at the nanoscale that could be exploited for various technological applications.

Action Environment

The action, efficacy, and stability of Yttrium(III) 2-ethylhexanoate can be influenced by various environmental factors. For instance, it’s known to be insoluble in water , which could affect its distribution and availability in aqueous environments. Additionally, its stability could be affected by factors such as temperature, pH, and the presence of other chemicals .

Synthesis routes and methods I

Procedure details

A yttrium containing solution was prepared by mixing and reacting yttrium acetate with a stoichiometric excess of 2-ethylhexanoic acid to produce yttrium tri(2-ethylhexanoate) in 2-ethylhexanoic acid. The resulting solution contained 7.01 percent by weight yttrium, based on total weight.

Synthesis routes and methods II

Procedure details

A yyttrium containing solution was prepared by mixing and reacting yttrium acetate with a stoichiometric excess of 2-ethylhexanoic acid to produce yttrium tri(2-ethylhexanoate) in 2-ethylhexanoic acid. The resulting solution contained 7.01 percent by weight yttrium, based on total weight.

Synthesis routes and methods III

Procedure details

A yttrium precursor composition was prepared by transcarboxylating 2.7 grams of yttrium acetate with a stoichiometric excess (3.50 grams) of 2-ethylhexanoic acid to produce yttrium 2-ethylhexanoate.

Q & A

Q1: How does Yttrium(III) 2-ethylhexanoate contribute to the formation of YSZ thin films in the combustion chemical vapor deposition (C-CVD) process?

A: Yttrium(III) 2-ethylhexanoate serves as the precursor for yttrium oxide (Y₂O₃) in the C-CVD process []. During deposition, Yttrium(III) 2-ethylhexanoate decomposes at high temperatures, releasing yttrium oxide molecules which then integrate into the zirconia (ZrO₂) lattice, forming the desired YSZ structure. The concentration of Yttrium(III) 2-ethylhexanoate used in the process directly influences the final yttria content in the YSZ film, which in turn dictates the film's structural and mechanical properties.